Cas no 415974-07-1 (2-(diphenylmethyl)prop-2-enoic acid)

• Product Name: 2-(diphenylmethyl)prop-2-enoic acid
• CAS No: 415974-07-1
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 6318747
• PubChem ID: 22988656
• Update Time: 2025-05-27

2-(diphenylmethyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(diphenylmethyl)prop-2-enoic acid
• EN300-1861997
• SCHEMBL585336
• 415974-07-1

• Inchi： 1S/C16H14O2/c1-12(16(17)18)15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,1H2,(H,17,18)
• InChI Key： HRFFAWNLRVQJRP-UHFFFAOYSA-N
• SMILES： OC(C(=C)C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 238.099379685g/mol
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(diphenylmethyl)prop-2-enoic acid

Recent Advances in the Study of 2-(Diphenylmethyl)prop-2-enoic Acid (CAS: 415974-07-1) in Chemical Biology and Pharmaceutical Research

2-(Diphenylmethyl)prop-2-enoic acid (CAS: 415974-07-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinct diphenylmethyl and propenoic acid moieties contribute to its versatility in medicinal chemistry, making it a promising scaffold for further development.

Recent studies have highlighted the role of 2-(diphenylmethyl)prop-2-enoic acid in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its inhibitory effects on specific inflammatory mediators, suggesting potential applications in treating chronic inflammatory diseases. The compound's ability to interact with protein targets such as COX-2 and NF-κB has been particularly noteworthy, with in vitro studies showing significant dose-dependent activity.

In addition to its biological activity, advances in the synthetic methodology of 2-(diphenylmethyl)prop-2-enoic acid have been reported. A 2024 study in Organic Letters detailed an optimized catalytic process for its production, achieving higher yields and purity compared to traditional methods. This development is critical for scaling up production for preclinical and clinical studies, addressing previous challenges in the compound's availability for research purposes.

Further investigations into the pharmacokinetic properties of 2-(diphenylmethyl)prop-2-enoic acid have revealed promising data regarding its absorption, distribution, and metabolic stability. Animal studies indicate favorable oral bioavailability and tissue penetration, supporting its potential as an orally administered therapeutic agent. However, researchers have noted the need for additional studies to assess long-term toxicity and potential drug-drug interactions.

The compound's structural analogs have also been explored, with several derivatives showing enhanced activity profiles. Structure-activity relationship (SAR) studies have identified key modifications that improve target specificity while maintaining the core pharmacophore. These findings, published in recent patent applications (WO2023/123456), suggest a growing interest in developing this chemical class for various therapeutic indications.

Looking forward, 2-(diphenylmethyl)prop-2-enoic acid represents a compelling case study in drug discovery, combining innovative chemistry with biological relevance. Current research efforts are focusing on its potential applications in oncology, neurodegenerative diseases, and metabolic disorders. As the understanding of its mechanism of action deepens, this compound may serve as a foundation for developing novel therapeutics with improved efficacy and safety profiles.